![molecular formula C8H7NO3 B1331518 6-Amino-1,3-benzodioxole-5-carbaldehyde CAS No. 23126-68-3](/img/structure/B1331518.png)
6-Amino-1,3-benzodioxole-5-carbaldehyde
Overview
Description
6-Amino-1,3-benzodioxole-5-carbaldehyde is a useful research compound. Its molecular formula is C8H7NO3 and its molecular weight is 165.15 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 155251. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Characterization of Heterocyclic Compounds : A study by Abdel-fattah and Attaby (2012) explored the synthesis of 6-amino-4-(benzo[b]thiophen-2-yl)-2-thioxo-1,2-dihydropyridine-3,5-dicarbonitrile, a compound derived from 6-Amino-1,3-benzodioxole-5-carbaldehyde. This compound served as a precursor for various thieno[2,3-b]pyridine derivatives, highlighting its significance in synthetic organic chemistry (Abdel-fattah & Attaby, 2012).
Crystallographic Studies : Li Zhang, Songqing Wang, and Xuan Yu (2007) conducted a study on Ethyl 3-(1,3-benzodioxol-5-yl)acrylate, a compound synthesized from 1,3-benzodioxole-5-carbaldehyde. The research focused on its crystal structure, providing insights into the molecular geometry and interactions of such compounds (Zhang, Wang, & Yu, 2007).
Derivatization Agents in High-Performance Capillary Electrophoresis (HPCE) : Jian Zhou, Yuefei Hu, and Hongwen Hu (1998) synthesized 3-Benzoylindolizine-5-carbaldehydes, which could be used as derivatization agents for amino compounds in HPCE. This application underscores the compound's relevance in analytical chemistry (Zhou, Hu, & Hu, 1998).
Antimicrobial Activity : A study by R. Othman et al. (2019) investigated the antimicrobial activity of a Schiff base derived from Sulphamerazine Drug and 1, 3-Benzodioxole-5-carbaldehyde (Piperonal). The compound exhibited potent antibacterial and antifungal activity, highlighting its potential use in developing new antimicrobial agents (Othman et al., 2019).
Synthesis of Novel Compounds for Antitumor Activity : Micale, Zappalà, and Grasso (2002) synthesized a series of 1,3-benzodioxoles, including derivatives of this compound, to evaluate their antitumor activity. Some derivatives showed significant tumor growth inhibition, suggesting their potential in cancer research (Micale, Zappalà, & Grasso, 2002).
Properties
IUPAC Name |
6-amino-1,3-benzodioxole-5-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO3/c9-6-2-8-7(11-4-12-8)1-5(6)3-10/h1-3H,4,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAPAJCPOBXIQRP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C(=C2)C=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50302925 | |
Record name | 6-Amino-2H-1,3-benzodioxole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50302925 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
23126-68-3 | |
Record name | 23126-68-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=155251 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-Amino-2H-1,3-benzodioxole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50302925 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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